Cas no 2167182-70-7 (3-iodo-1-methanesulfonyl-1H-indole-4-carbonitrile)

• Product Name: 3-iodo-1-methanesulfonyl-1H-indole-4-carbonitrile
• CAS No: 2167182-70-7
• MF: C₁₀H₇IN₂O₂S
• MW: 346.144253015518
• CID: 6322552
• PubChem ID: 165795918
• Update Time: 2025-10-29

3-iodo-1-methanesulfonyl-1H-indole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-iodo-1-methanesulfonyl-1H-indole-4-carbonitrile
• 2167182-70-7
• EN300-1456637

• Inchi： 1S/C10H7IN2O2S/c1-16(14,15)13-6-8(11)10-7(5-12)3-2-4-9(10)13/h2-4,6H,1H3
• InChI Key： JJRWJPLMIFRSJZ-UHFFFAOYSA-N
• SMILES： IC1=CN(C2C=CC=C(C#N)C=21)S(C)(=O)=O

Computed Properties

• Exact Mass: 345.92730g/mol
• Monoisotopic Mass: 345.92730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.2Ų

Additional information on 3-iodo-1-methanesulfonyl-1H-indole-4-carbonitrile

Comprehensive Overview of 3-iodo-1-methanesulfonyl-1H-indole-4-carbonitrile (CAS No. 2167182-70-7): Properties, Applications, and Research Insights

3-iodo-1-methanesulfonyl-1H-indole-4-carbonitrile (CAS No. 2167182-70-7) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indole derivative is characterized by its unique molecular structure, featuring an iodo substituent at the 3-position, a methanesulfonyl group at the 1-position, and a carbonitrile moiety at the 4-position. Such structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in 3-iodo-1-methanesulfonyl-1H-indole-4-carbonitrile is closely tied to its role in drug discovery and medicinal chemistry. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutics targeting cancer, inflammatory diseases, and central nervous system (CNS) disorders. Its iodo group, in particular, offers versatility for further functionalization via cross-coupling reactions, a feature highly sought after in modern organic synthesis.

In the context of green chemistry and sustainable synthesis, 3-iodo-1-methanesulfonyl-1H-indole-4-carbonitrile has been studied for its compatibility with eco-friendly catalytic systems. Recent publications highlight its use in palladium-catalyzed reactions and photocatalysis, aligning with the industry's shift toward minimizing hazardous waste. This aligns with the broader trend of optimizing atom economy and reducing the environmental footprint of chemical processes.

From a spectroscopic perspective, the compound exhibits distinct NMR and mass spectrometry profiles, which are critical for quality control in API (Active Pharmaceutical Ingredient) manufacturing. Its crystallographic data has also been reported, providing insights into its molecular packing and intermolecular interactions—key factors in polymorphism studies relevant to drug formulation.

The commercial availability of 3-iodo-1-methanesulfonyl-1H-indole-4-carbonitrile (CAS No. 2167182-70-7) through specialized chemical suppliers has facilitated its adoption in academic and industrial labs. However, researchers often inquire about its storage conditions, solubility in common organic solvents, and stability under various pH conditions—topics frequently searched in scientific databases and patent literature.

Looking ahead, the compound's potential extends to material science, where its electron-deficient indole core could contribute to the development of organic semiconductors or light-emitting diodes (OLEDs). Such interdisciplinary applications underscore its versatility beyond traditional pharmaceutical intermediates.

In summary, 3-iodo-1-methanesulfonyl-1H-indole-4-carbonitrile represents a compelling case study in the convergence of synthetic chemistry, drug development, and sustainability. Its multifaceted utility ensures its continued relevance in cutting-edge research, addressing both longstanding challenges and emerging opportunities in life sciences and advanced materials.